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Compound of Interest

Compound Name: Kushenol B

Cat. No.: B3030867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kushenol B is a prenylated flavonoid isolated from the roots of Sophora flavescens Ait., a plant

with a long history in traditional medicine. As a member of the flavonoid family, Kushenol B
has attracted scientific interest due to its potential therapeutic properties, including

antimicrobial, anti-inflammatory, and antioxidant activities. This technical guide provides a

comprehensive overview of the chemical properties, biological activities, and relevant

experimental protocols for Kushenol B, intended to support further research and drug

development efforts.

Chemical Properties
Kushenol B is a complex flavonoid with the IUPAC name 2-(2,4-dihydroxyphenyl)-5,7-

dihydroxy-6-(3-methylbut-2-enyl)-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydrochromen-

4-one. Its chemical and physical properties are summarized in the table below for easy

reference.
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Property Value Source

CAS Number 99217-64-8 N/A

Molecular Formula C30H36O6 [1]

Molecular Weight 492.6 g/mol [1]

Physical Description Powder N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Purity Typically ≥98% N/A

Source
Roots of Sophora flavescens

Ait.
N/A

Biological Activity and Signaling Pathways
Kushenol B is primarily recognized for its inhibitory activity against cyclic adenosine

monophosphate (cAMP) phosphodiesterase (PDE), with a reported half-maximal inhibitory

concentration (IC50) of 31 µM[2]. By inhibiting PDE, Kushenol B increases intracellular levels

of cAMP, a crucial second messenger involved in numerous cellular processes. This primary

mechanism of action suggests that Kushenol B can modulate various downstream signaling

pathways.

cAMP-PKA Signaling Pathway
The inhibition of PDE by Kushenol B leads to an accumulation of intracellular cAMP. This, in

turn, activates Protein Kinase A (PKA), a key enzyme that phosphorylates numerous substrate

proteins, thereby regulating a wide range of cellular functions including gene expression,

metabolism, and cell proliferation.
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Start: Prepare Reagents

Prepare Serial Dilutions of Kushenol B

Add PDE Enzyme and Kushenol B to Microplate

Add cAMP Substrate to Initiate Reaction

Incubate at 37°C

Stop Reaction

Add Fluorescent Detection Reagent

Measure Fluorescence

Calculate % Inhibition and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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